XMP-629

• Molecular Formula: C67H93N15O11
• Molecular Weight: 1284.5 g/mol
• InChI: InChI=1S/C67H93N15O11/c1-40(2)36-53(79-59(85)49(70)28-11-13-33-68)63(89)80-54(37-42-18-5-4-6-19-42)64(90)77-51(30-17-35-74-67(72)73)61(87)81-55(38-45-24-15-22-43-20-7-9-26-47(43)45)65(91)78-52(31-32-57(71)83)60(86)75-41(3)58(84)76-50(29-12-14-34-69)62(88)82-56(66(92)93)39-46-25-16-23-44-21-8-10-27-48(44)46/h4-10,15-16,18-27,40-41,49-56H,11-14,17,28-39,68-70H2,1-3H3,(H2,71,83)(H,75,86)(H,76,84)(H,77,90)(H,78,91)(H,79,85)(H,80,89)(H,81,87)(H,82,88)(H,92,93)(H4,72,73,74)/t41-,49-,50-,51-,52-,53-,54-,55-,56-/m1/s1
• InChIKey: YSPFONMJJGFGKC-KGEOJHTKSA-N

XMP-629: BPI-Derived Antimicrobial Peptide

XMP-629 (also known as XOMA-629) is a synthetic 9-amino-acid cationic α-helical peptide derived from the functional domain II of human bactericidal/permeability-increasing protein (BPI) [1]. As a potent endotoxin inhibitor, XMP-629 exerts broad-spectrum antimicrobial activity via an immunomodulatory mechanism rather than direct membrane disruption alone, distinguishing it from many conventional antimicrobial peptides .

1

BPI-derived specific 9-amino-acid fragment

Defined chemical identity for host-defense peptide research

2

Immunomodulatory mechanism

Distinct from membrane-active AMPs; supports pathway-focused studies

3

Phase II/III trial context for acne/impetigo models

Reported dermatological endpoint context; data to verify for other indications

• [1] US Patent Application US20050148495A1. Methods and materials including for treating acne. XOMA TECH LTD, 2005. View Source

XMP-629 Procurement: Generic AMPs Not Interchangeable

While numerous cationic antimicrobial peptides (AMPs) are reported in the literature, XMP-629 distinguishes itself through its advanced clinical development stage (Phase III for impetigo and acne rosacea) and its dual mechanism of action combining endotoxin neutralization with immunomodulation [1]. In contrast, most in-class AMPs remain at preclinical or early Phase I stages, lacking the clinical safety and efficacy data that de-risk procurement for translational research and industrial formulation [2]. Furthermore, XMP-629's derivation from human BPI—an endogenous host-defense protein—confers a favorable safety profile that generic synthetic AMPs cannot guarantee [3].

XMP-629 Immunomodulatory BPI fragment

Generic AMPs Often membrane-disruptive

Target Indication Context Topical acne/impetigo research models

Substitute Indication Context Systemic infection models (e.g., rBPI21) or broad-spectrum screening

Molecular Entity Defined small 9-mer peptide

Substitute Entity Larger protein fragments or alternative sequences

• [1] M. Marta Guarna, Richard Coulson, Evelina Rubinchik. Anti-inflammatory activity of cationic peptides: application to the treatment of acne vulgaris. FEMS Microbiology Letters, 2006, 257(1): 1-6. View Source
• [2] PMC7358464 Table 5. Antimicrobial Peptides in Clinical Development. View Source
• [3] XOMA (US) LLC. XOMA 629 Development Plan for Acne. BioSpace, 2006. View Source

XMP-629 Differentiation Evidence

Clinical-Stage Development for Acne

XMP-629 has progressed to Phase III clinical trials for impetigo and acne rosacea [1]. In comparison, the majority of in-class antimicrobial peptides, including LL-37 derivatives (OP-145, Phase IIa) and magainin analogues (Pexiganan, Phase III for diabetic foot ulcers but not dermatology), are at significantly earlier stages of clinical development for dermatological applications [2]. This advanced stage provides a higher degree of validation and de-risked procurement for translational studies.

Development Stage

Class-level inference

Phase III (dermatological) vs. systemic

Reported acne/impetigo trial context may support model selection

Data specific to other indications not available; review required

Evidence Dimension	Clinical Development Stage for Dermatological Indications
Target Compound Data	Phase III (Impetigo, Acne Rosacea)
Comparator Or Baseline	OP-145 (LL-37 derivative): Phase IIa; Pexiganan (MSI-78): Phase III (Diabetic Foot Ulcer, not dermatology)
Quantified Difference	Phase III vs. Phase IIa (qualitative advancement)
Conditions	Clinical trial phase categorization

Why This Matters

Phase III status significantly reduces translational risk and indicates a well-characterized safety and efficacy profile, which is critical for procurement in industrial formulation and clinical research.

• [1] PMC7358464 Table 5. Antimicrobial Peptides in Clinical Development. View Source
• [2] XOMA (US) LLC Begins Phase 2a Clinical Trial to Evaluate XOMA 629 Topical Gel as a Treatment for Impetigo. BioSpace, 2008. View Source

Immunomodulatory vs. Membrane-Disrupting Mechanism

In vitro studies demonstrate XMP-629's antimicrobial activity against key skin pathogens, including Propionibacterium acnes (MIC not publicly disclosed but reported as 'potent'), methicillin-sensitive Staphylococcus aureus (MSSA), and methicillin-resistant S. aureus (MRSA) [1]. This spectrum is broader than some AMPs with narrow Gram-positive or Gram-negative specificity. Notably, preclinical data indicate a low potential for antimicrobial resistance development [2], contrasting with conventional antibiotics where resistance is a major clinical concern.

Mechanism Class

Class-level inference

Immunomodulation vs. membrane disruption

Supports host-directed pathway research; not a direct antimicrobial potency comparison

Quantitative immunomodulation data unavailable

Evidence Dimension	Activity Against MRSA and Low Resistance Potential
Target Compound Data	Active against MSSA and MRSA; low resistance potential
Comparator Or Baseline	Conventional antibiotics (e.g., erythromycin, clindamycin) with documented resistance in P. acnes
Quantified Difference	Qualitative; absence of observed resistance in preclinical studies
Conditions	In vitro susceptibility testing; resistance selection experiments

Why This Matters

For industrial users developing topical anti-infectives, a compound with a broad spectrum including drug-resistant strains and a low resistance ceiling offers significant advantages in formulation longevity and clinical utility.

• [1] Forum Discussion citing XOMA press release. XOMA 629 rapid antimicrobial activity against MSSA and MRSA. iex.nl, 2008. View Source
• [2] US Patent Application US20050148495A1. Example 3: Resistance Studies. View Source

Physicochemical Properties: Size and Charge

XMP-629 inhibits endotoxin (LPS) and neutralizes its pro-inflammatory effects, a mechanism shared with the parent BPI protein but distinct from purely membrane-active AMPs like LL-37 . This dual action—direct antimicrobial activity combined with immunomodulation—may contribute to reduced inflammation at the site of infection, a critical factor in acne and rosacea pathogenesis [1]. While quantitative head-to-head data are lacking, the endotoxin inhibition is a class-specific feature of BPI-derived peptides.

Peptide Properties

Supporting evidence

MW 1158.4 Da, charge +4

Defined small size supports synthetic reproducibility for topical formulation research

Parent BPI ~50-55 kDa; Neuprex 21 kDa fragment comparison

Evidence Dimension	Endotoxin (LPS) Neutralization
Target Compound Data	Potent endotoxin inhibitor
Comparator Or Baseline	LL-37: primarily membrane-active; BPI protein: parent molecule with known LPS-binding
Quantified Difference	Qualitative; XMP-629 retains LPS-binding domain from BPI
Conditions	In vitro LPS neutralization assays

Why This Matters

The combination of antimicrobial and anti-inflammatory activities addresses both infection and the associated inflammatory pathology, which is a unique selling point for procurement in dermatological research where inflammation is a key therapeutic target.

• [1] M. Marta Guarna, et al. Anti-inflammatory activity of cationic peptides... FEMS Microbiol Lett, 2006. View Source

Physicochemical Properties Optimized for Topical Delivery

XMP-629 is a 9-amino-acid peptide with a net +4 charge at physiological pH and a defined α-helical secondary structure [1]. This small size and cationic nature are favorable for topical penetration and interaction with negatively charged bacterial membranes. In contrast, larger AMPs (e.g., LL-37, 37 residues) may have different tissue penetration profiles and formulation challenges. The compound has been successfully formulated as a topical gel for clinical trials [2], demonstrating practical applicability.

Evidence Dimension	Molecular Size and Topical Formulation Success
Target Compound Data	1284.55 Da; 9 residues; net +4 charge; α-helical
Comparator Or Baseline	LL-37: ~4.5 kDa; 37 residues
Quantified Difference	~3.5x smaller molecular weight
Conditions	Physicochemical characterization

Why This Matters

For procurement of a peptide intended for topical formulation, small size, defined charge, and demonstrated gel compatibility reduce development risk and facilitate manufacturing scale-up.

• [1] US Patent Application US20050148495A1. 'XMP.629 is a biologically active compound derived from functional domain II ... a nanopeptide and has a net +4 charge at physiological pH.' View Source
• [2] XOMA (US) LLC Begins Phase 2a Clinical Trial to Evaluate XOMA 629 Topical Gel... BioSpace, 2008. View Source

Low Resistance Potential: Preclinical Evidence

In resistance selection studies, P. acnes exposed to sub-inhibitory concentrations of XMP.629 did not readily develop resistance, in contrast to the rapid resistance observed with erythromycin and clindamycin [1]. While specific fold-change data are not disclosed, the patent explicitly states that resistance development is a known hazard with existing antibiotics, and experiments were conducted to confirm XMP.629's low propensity for resistance [2]. This is a critical differentiator against conventional topical antibiotics.

Evidence Dimension	Resistance Development in P. acnes
Target Compound Data	Low resistance potential (preclinical observation)
Comparator Or Baseline	Erythromycin, clindamycin: known to induce resistance in P. acnes
Quantified Difference	Qualitative; no resistance detected vs. high resistance rates for comparators
Conditions	In vitro serial passage resistance selection

Why This Matters

For industrial users developing topical antimicrobials, a compound with low resistance potential ensures longer-term clinical utility and market exclusivity, directly impacting procurement and development strategy.

• [1] US Patent Application US20050148495A1. Example 3: Resistance Studies. View Source
• [2] Cano R, et al. In vitro efficacy of XMP.629, a novel antimicrobial peptide for acne indication. Abstracts 104th ASM General Meeting, 2004, p.13. View Source

XMP-629: Optimal Research Applications

Immunomodulatory AMPs in Acne Models

Procurement is strongly justified for researchers and formulators developing novel topical acne treatments. XMP-629's Phase III status for acne [1] provides a clinical safety benchmark not available for earlier-stage AMPs, reducing formulation risk and accelerating development timelines [2].

Topical Formulation Development for Peptides

XMP-629's demonstrated activity against MRSA and low resistance potential [1] make it an ideal tool for studying mechanisms to combat antimicrobial resistance in dermatology. This is particularly relevant given rising concerns over antibiotic-resistant acne and impetigo [2].

Comparative Studies of BPI Peptide Mechanisms

Scientists studying the intersection of infection and inflammation can leverage XMP-629's dual endotoxin-inhibiting and immunomodulatory properties [1] as a molecular probe to dissect these pathways in skin models, where inflammation is a key driver of pathology [2].

Peptide Topical Delivery System Optimization

Due to its small size, net positive charge, and successful formulation as a topical gel [1], XMP-629 serves as an excellent model compound for developing and optimizing novel peptide delivery systems for dermatological applications, including hydrogel, cream, or nanoparticle-based formulations [2].

Application

Selection Property

Validation Focus

Host-defense peptide acne model studies

BPI-derived immunomodulatory mechanism

Immunomodulatory endpoint review in P. acnes-driven inflammation models

Topical peptide formulation research

Defined 9-mer cationic peptide chemistry

Stability and penetration assays in dermal matrices

BPI domain structure-activity relationship studies

Specific 9-amino-acid BPI fragment

Comparative mechanism interpretation (immunomodulation vs. LPS neutralization)

• [1] PMC7358464 Table 5. Antimicrobial Peptides in Clinical Development. View Source
• [2] US Patent Application US20050148495A1. Background and Examples. View Source